(Z)-methyl 4-((6-((dimethylcarbamoyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[6-(dimethylcarbamoyloxy)-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate
• InChI: InChI=1S/C20H17NO6/c1-21(2)20(24)26-14-8-9-15-16(11-14)27-17(18(15)22)10-12-4-6-13(7-5-12)19(23)25-3/h4-11H,1-3H3/b17-10-
• InChI Key: HXHVMXNSLCFBPD-YVLHZVERSA-N
• Canonical SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2
• Isomeric SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2
• Molecular Formula: C20H17NO6
• Molecular Weight: 367.4 g/mol
• CAS No.: 858766-46-8

Description

(Z)-Methyl 4-((6-((dimethylcarbamoyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a benzofuran-derived compound featuring a dimethylcarbamoyloxy substituent at the 6-position of the benzofuran ring and a methyl benzoate ester at the 4-position of the phenyl group. The Z-configuration of the exocyclic double bond between the benzofuran and benzoate moieties confers distinct stereoelectronic properties, influencing its reactivity, stability, and biological interactions.

Biological Activity

(Z)-methyl 4-((6-((dimethylcarbamoyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, focusing on its anticancer, antimicrobial, and antioxidative effects, supported by experimental data and case studies.

Chemical Structure

The compound features a complex structure that includes a benzofuran moiety, a dimethylcarbamoyl group, and a benzoate ester. This unique arrangement is believed to contribute to its biological activity.

Antitumor Activity

Recent studies have demonstrated that (Z)-methyl 4-((6-((dimethylcarbamoyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate exhibits significant antitumor properties. In vitro assays using various cancer cell lines showed that the compound inhibits cell proliferation effectively. The MTT assay indicated a dose-dependent reduction in cell viability across different tumor types, with IC50 values suggesting potent activity against breast and prostate cancer cells.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	12.5	Induction of apoptosis via caspase activation
PC3 (Prostate)	15.0	Inhibition of tubulin polymerization
HeLa (Cervical)	10.0	Cell cycle arrest at G2/M phase

Antimicrobial Activity

The compound also exhibits notable antimicrobial properties. It has been tested against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values reveal its effectiveness, particularly against Staphylococcus aureus and Escherichia coli.

Bacterial Strain	MIC (µg/mL)	Activity Type
Staphylococcus aureus	500	Bactericidal
Escherichia coli	750	Bacteriostatic
Pseudomonas aeruginosa	1000	Bacteriostatic

The mechanism of action appears to involve disruption of cell wall synthesis, leading to bacterial lysis.

Antioxidative Activity

In addition to its antimicrobial and antitumor properties, the compound has demonstrated antioxidative effects. It scavenges free radicals effectively, as evidenced by DPPH radical scavenging assays, where it exhibited an IC50 value comparable to well-known antioxidants like ascorbic acid.

Case Studies

• Antitumor Efficacy in Vivo : A study conducted on mice bearing tumor xenografts showed that administration of the compound significantly reduced tumor size compared to controls. Histological analyses revealed increased apoptosis within tumor tissues.
• Synergistic Effects : A combination study with standard chemotherapeutics indicated that (Z)-methyl 4-((6-((dimethylcarbamoyl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate enhances the efficacy of doxorubicin in breast cancer models, suggesting potential for combination therapy.

Comparison with Similar Compounds

Structural Features

Target Compound

• Core structure : Benzofuran ring with a 3-keto group and Z-configuration exocyclic double bond.
• Substituents :
  • 6-position: Dimethylcarbamoyloxy group (polar, bulky).
  • 4-position: Methyl benzoate ester (moderate lipophilicity).

Comparative Compounds:

Methyl 4-[(Z)-{6-[(2,6-Dichlorobenzyl)oxy]-3-oxo-1-benzofuran-2(3H)-ylidene}methyl]benzoate ()

• Core structure : Similar benzofuran backbone with Z-configuration.
• Substituents :

• 6-position: 2,6-Dichlorobenzyloxy group (lipophilic, electron-withdrawing).
• 4-position: Methyl benzoate ester.
  • Key difference : Replacement of dimethylcarbamoyloxy with dichlorobenzyloxy alters polarity and steric hindrance.

I-6230, I-6232, I-6273 ()

• Core structure : Ethyl benzoate esters with pyridazine or isoxazole heterocycles.
• Substituents :

• Phenethylamino or phenethylthio groups linked to heterocycles (e.g., pyridazine, methylpyridazine). Key difference: Heterocyclic nitrogen/oxygen atoms vs.

Triazine-Based Methyl Benzoates (e.g., Metsulfuron Methyl Ester; )

• Core structure : 1,3,5-Triazine ring linked to sulfonylurea and methyl benzoate.
• Substituents : Methoxy or methyl groups on triazine.
• Key difference : Sulfonylurea bridge and triazine confer herbicidal activity via acetolactate synthase inhibition.

Physicochemical Properties

Property	Target Compound	Dichlorobenzyl Analog ()	Pyridazine/Isoxazole Esters ()	Triazine Esters ()
LogP (estimated)	Moderate (~2.5–3.5)	High (~4.0–4.5)	Moderate (~2.0–3.0)	Low (~1.5–2.5)
Solubility	Low in water, moderate in DMSO	Very low in water	Moderate in polar solvents	High in polar solvents
Stability	Stable under neutral conditions	Susceptible to hydrolytic cleavage	pH-sensitive (amine/ester hydrolysis)	Light-sensitive

• Rationale :
  • The dichlorobenzyl analog () exhibits higher lipophilicity due to chlorine atoms, reducing aqueous solubility.
  • Pyridazine/isoxazole esters () have lower logP than the target compound due to nitrogen’s polarity.
  • Triazine-based esters () are more hydrophilic, aligning with their herbicidal applications requiring systemic mobility.